Cas no 213743-31-8 (Lck Inhibitor)

• Product Name: Lck Inhibitor
• CAS No: 213743-31-8
• MF: C₂₃H₂₂N₄O
• MW: 370.446984767914
• MDL: MFCD04974490
• CID: 242759
• PubChem ID: 24278409
• Update Time: 2025-10-05

Lck Inhibitor Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-cyclopentyl-5-(4-phenoxyphenyl)-
• 7-Cyclopentyl-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3?d]pyrimidin-4-ylamine
• Lck Inhibitor
• 3gen
• 4-amino-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-7-yl-cyclopentane
• 4-Amino-5-(4-phenoxyphenyl)-7H-pyrrolo[3,2-d]pyrimidin-7-yl-cyclopentane
• 7-Cyclopentyl-5-(4-phenoxy)phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• 7-Cyclopentyl-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• B43
• Lopac-C-8863
• SureCN378454
• 7-CYCLOPENTYL-5-(4-PHENOXY)PHENYL-7H-PYR
• RK-24466

• MDL： MFCD04974490
• Inchi： 1S/C23H22N4O/c24-22-21-20(14-27(17-6-4-5-7-17)23(21)26-15-25-22)16-10-12-19(13-11-16)28-18-8-2-1-3-9-18/h1-3,8-15,17H,4-7H2,(H2,24,25,26)
• InChI Key： FMETVQKSDIOGPX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C2=C(N)N=CN=C2N(C=1)C1CCCC1

Computed Properties

• Exact Mass: 370.17956
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3
• Boiling Point: 605.1°C at 760 mmHg
• Flash Point: 319.7°C
• Refractive Index: 1.696
• Solubility: DMSO: 17 mg/mL at ≤60 °C, soluble
• PSA: 65.96

Lck Inhibitor Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Lck Inhibitor

Lck Inhibitor (CAS No. 213743-31-8): A Comprehensive Overview

The Lck Inhibitor (CAS No. 213743-31-8) is a highly specialized compound that has garnered significant attention in the fields of immunology and oncology. This compound is designed to target the Lck protein, a critical player in T-cell receptor signaling pathways. The Lck Inhibitor has been extensively studied for its potential therapeutic applications, particularly in the treatment of various cancers and autoimmune diseases.

Recent advancements in molecular biology have shed light on the pivotal role of Lck in immune regulation. The Lck protein, or lymphocyte-specific protein tyrosine kinase, is essential for T-cell activation and proliferation. By inhibiting Lck, researchers aim to modulate immune responses, offering a novel approach to treating conditions where excessive immune activity is detrimental, such as in autoimmune disorders like rheumatoid arthritis and multiple sclerosis.

One of the most promising applications of the Lck Inhibitor lies in cancer therapy. Cancer cells often exploit immune evasion mechanisms to avoid detection and destruction by the body's immune system. By inhibiting Lck, this compound can potentially enhance anti-tumor immunity by restoring the function of T-cells, which are crucial for identifying and eliminating cancerous cells. Recent studies have demonstrated that combining Lck Inhibitors with other immunotherapies, such as PD-1/PD-L1 inhibitors, could significantly improve treatment outcomes.

The development of the Lck Inhibitor (CAS No. 213743-31-8) has been driven by cutting-edge research into kinase inhibitors. Kinases are enzymes that play a central role in cell signaling, making them attractive targets for drug development. The Lck Inhibitor specifically targets the tyrosine kinase activity of Lck, ensuring precise modulation of immune responses without causing widespread cellular disruption.

In preclinical studies, the Lck Inhibitor has shown remarkable efficacy in reducing tumor growth and improving survival rates in animal models of cancer. These findings underscore its potential as a next-generation therapeutic agent. Furthermore, ongoing clinical trials are exploring its safety profile and optimal dosing regimens, paving the way for its potential approval as a novel treatment option.

Beyond cancer, the Lck Inhibitor holds promise for treating autoimmune diseases by dampening overactive immune responses. Autoimmune conditions occur when the immune system mistakenly attacks healthy tissues, leading to chronic inflammation and tissue damage. By inhibiting Lck, this compound can suppress excessive T-cell activation, thereby alleviating symptoms and improving quality of life for patients.

The discovery and development of the Lck Inhibitor (CAS No. 213743-31-8) represent a significant milestone in precision medicine. Its ability to selectively target a key player in immune regulation highlights the growing sophistication of therapeutic strategies in modern medicine.